Cas no 2229364-08-1 (3-(5-bromo-3-methylfuran-2-yl)methylazetidine)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)methylazetidine
• CAS No: 2229364-08-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5604114
• PubChem ID: 165645030
• Update Time: 2025-05-21

3-(5-bromo-3-methylfuran-2-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(5-bromo-3-methylfuran-2-yl)methyl]azetidine
• 2229364-08-1
• EN300-1910205
• 3-(5-bromo-3-methylfuran-2-yl)methylazetidine

• Inchi： 1S/C9H12BrNO/c1-6-2-9(10)12-8(6)3-7-4-11-5-7/h2,7,11H,3-5H2,1H3
• InChI Key： VAZFXCARHVLFRI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CC2CNC2)O1

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)methylazetidine

3-(5-Bromo-3-Methylfuran-2-yl)Methylazetidine: A Comprehensive Overview

3-(5-Bromo-3-Methylfuran-2-yl)Methylazetidine, also known by its CAS number CAS No. 2229364-08-1, is a complex organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylazetidine ring with a substituted furan moiety. The presence of the bromine atom and methyl group in the furan ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 3-(5-Bromo-3-Methylfuran-2-yl)Methylazetidine typically involves multi-step processes, often starting from readily available starting materials such as furan derivatives and azetidine precursors. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing the number of steps and improving the overall yield. For instance, researchers have employed transition metal catalysts to facilitate cross-coupling reactions, which are pivotal in constructing the carbon-carbon bonds within this compound.

One of the most notable applications of CAS No. 2229364-08-1 lies in its potential as a building block for drug discovery. The methylazetidine ring is known for its ability to act as a bioisostere of other nitrogen-containing heterocycles, offering unique pharmacokinetic profiles. By incorporating this moiety into larger molecular frameworks, chemists can explore novel therapeutic agents with improved bioavailability and efficacy. Recent studies have highlighted its role in the development of kinase inhibitors, where the bromine atom serves as an electrophilic center for binding to ATP pockets.

In addition to its pharmacological applications, 3-(5-Bromo-3-Methylfuran-2-yl)Methylazetidine has found utility in materials science. The compound's ability to undergo various post-synthetic modifications makes it an attractive candidate for designing functional materials with tailored properties. For example, researchers have exploited its reactivity to construct supramolecular assemblies and stimuli-responsive polymers, which hold promise for applications in sensing and drug delivery systems.

The structural versatility of CAS No. 2229364-08-1 has also made it a valuable tool in exploring fundamental chemical concepts. Recent investigations into its photochemical behavior have revealed intriguing excited-state dynamics, providing insights into energy transfer mechanisms in complex molecular systems. Such studies not only advance our understanding of photochemistry but also pave the way for the development of new optoelectronic materials.

In conclusion, 3-(5-Bromo-3-Methylfuran-2-yl)Methylazetidine, or CAS No. 2229364-08-1, stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, coupled with its diverse reactivity and applicability, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of this compound's potential, it is likely to remain at the forefront of chemical innovation for years to come.